Cas no 55894-36-5 (3-Pentenoic acid, 2-methyl-, (3Z)-)
55894-36-5 structure
Product Name:3-Pentenoic acid, 2-methyl-, (3Z)-
CAS No:55894-36-5
MF:C6H10O2
MW:114.142402172089
CID:350331
PubChem ID:71587183
Update Time:2025-04-19
3-Pentenoic acid, 2-methyl-, (3Z)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pentenoic acid, 2-methyl-, (3Z)-
- FEMA 3464
- FEMA No. 3464, Z-
- PE54SJM49M
- (+/-)-2-METHYL-CIS-3-PENTENOIC ACID
- 2-Pentene-4-carboxylic acid
- 3-Pentenoic acid, 2-methyl-, (Z)-
- 2-METHYL-CIS-3-PENTENOIC ACID, (+/-)-
- 55894-36-5
- 2-Methyl-3-pentenoic acid
- SCHEMBL873697
- 2-Methyl-cis-3-pentenoic acid, (+-)-
- (3Z)-2-methyl-3-pentenoic acid
- 2-Methyl-cis-3-pentenoic acid
- Q27286503
- UNII-PE54SJM49M
- (+-)-2-Methyl-cis-3-pentenoic acid
- 2-Methyl-3-pentenoic acid, (3Z)-
-
- Inchi: 1S/C6H10O2/c1-3-4-5(2)6(7)8/h3-5H,1-2H3,(H,7,8)/b4-3-
- InChI Key: NFRJJFMXYKSRPK-ARJAWSKDSA-N
- SMILES: OC(C(/C=C\C)C)=O
Computed Properties
- Exact Mass: 114.0681
- Monoisotopic Mass: 114.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
3-Pentenoic acid, 2-methyl-, (3Z)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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